Cas no 95338-79-7 (2-Bromo-2-methylbutanoic acid)

• Product Name: 2-Bromo-2-methylbutanoic acid
• CAS No: 95338-79-7
• MF: C₅H₉BrO₂
• MW: 181.027761220932
• CID: 829924
• PubChem ID: 22250064
• Update Time: 2025-04-19

2-Bromo-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-2-methylbutanoic acid
• 2-Bromo-2-methylbutyric acid
• 41242-50-6
• 2-Bromo-2-methylbutanoicacid
• Z1198221945
• CS-0257663
• QNNBTWOPPCYKOP-UHFFFAOYSA-N
• SCHEMBL287909
• 2-Bromo-2-methylbutyricacid
• 95338-79-7
• MFCD09743911
• EN300-6750808
• A859086
• bromo-a-methylbutyric acid
• AKOS006331859
• FT-0695525

• Inchi： 1S/C5H9BrO2/c1-3-5(2,6)4(7)8/h3H2,1-2H3,(H,7,8)
• InChI Key： QNNBTWOPPCYKOP-UHFFFAOYSA-N
• SMILES： BrC(C(=O)O)(C)CC

Computed Properties

• Exact Mass: 179.97900
• Monoisotopic Mass: 179.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 1.63460